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Compound of Interest

Compound Name:
2-Aminobenzo[d]oxazole-4-

carboxamide

CAS No.: 1806379-18-9

Cat. No.: B12873683

Get Quote

CAS Registry Number: 1806379-18-9 Molecular Formula: C₈H₇N₃O₂ Molecular Weight: 177.16

g/mol [1]

Executive Summary & Pharmacological Context
This molecule represents a privileged scaffold in oncology drug discovery.[1] It functions as a

bioisostere of nicotinamide, the moiety within NAD+ that binds to the catalytic domain of PARP

enzymes.[1]

The "Warhead": The 4-carboxamide group is positioned to form critical hydrogen bonds with

the glycine and serine residues (e.g., Gly863, Ser904 in PARP1) in the enzyme's active site.

The Scaffold: The benzoxazole ring provides a planar, lipophilic core that stacks between

tyrosine residues (e.g., Tyr907), while the 2-amino group acts as an auxiliary hydrogen bond

donor/acceptor, often existing in a tautomeric equilibrium that modulates binding affinity.[1]

This guide details the structural characterization, synthesis validation, and analytical protocols

required to verify the identity and purity of this compound.
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Structural Fundamentals & Tautomerism
Understanding the electronic distribution of the 2-aminobenzoxazole system is prerequisite to

accurate spectral assignment.[1]

Tautomeric Equilibrium
Unlike simple amines, the 2-amino group on the benzoxazole ring participates in a tautomeric

equilibrium between the amino (exocyclic amine) and imino (endocyclic NH) forms. While the

amino form generally predominates in solution (DMSO/Methanol), the imino form can be

stabilized by specific solvent interactions or protein binding pockets.

Visualization of Interactions
The following diagram illustrates the tautomeric forms and the critical hydrogen-bonding

vectors utilized in pharmacophore modeling.
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Figure 1: Tautomeric equilibrium and key pharmacophoric interaction vectors.

Synthesis & Impurity Profiling
To analyze the structure effectively, one must understand the genesis of the molecule.[1] The

synthesis typically proceeds via the cyclization of substituted anthranilamides.[1]

Synthetic Route (Cyanogen Bromide Cyclization)
The most robust route involves the reaction of 2-amino-3-hydroxybenzamide with cyanogen

bromide (CNBr). This method is preferred over urea-based cyclizations due to milder conditions

and higher regioselectivity.[1]
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Critical Impurities:

Uncyclized Precursor: 2-amino-3-hydroxybenzamide (detectable via LC-MS).[1]

Hydrolysis Product: 2-aminobenzo[d]oxazole-4-carboxylic acid (formed if the amide

hydrolyzes under acidic workup).[1]

Dimerization: Formation of dibenzoxazoles (rare, but possible at high concentrations).[1]
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Figure 2: Synthetic workflow for 2-Aminobenzo[d]oxazole-4-carboxamide.

Spectroscopic Characterization Protocols
This section details the expected data and the logic behind signal assignments.
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Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ is required.[1] The molecule has limited solubility in CDCl₃, and DMSO is

necessary to observe the exchangeable amide and amine protons.

H NMR Assignment Logic (400 MHz, DMSO-d₆):
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Position Type
Chemical Shift
(δ ppm)

Multiplicity
Interpretation
& Causality

4-CONH₂ Amide 7.60 & 7.85
Broad Singlets

(2H)

Diagnostic: Non-

equivalent due to

restricted rotation

around the C-N

bond.[1] These

disappear upon

D₂O shake.

2-NH₂ Amine 7.30 - 7.50
Broad Singlet

(2H)

The exocyclic

amine.[1]

Chemical shift

varies with

concentration

and temperature

due to H-

bonding.

H-5 Aromatic 7.65 - 7.75 Doublet (d)

Deshielded by

the adjacent

electron-

withdrawing

carbonyl of the

carboxamide.[1]

H-7 Aromatic 7.20 - 7.30 Doublet (d)

Ortho to the

oxazole oxygen.

[1] Less

deshielded than

H-5.

H-6 Aromatic 7.10 - 7.20 Triplet (t)

The meta proton,

coupling to both

H-5 and H-7 (J ≈

7-8 Hz).

C NMR Key Signals:
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C-2 (Oxazole): ~162-164 ppm (Deshielded by adjacent N and O).

C=O (Amide): ~165-168 ppm.

C-4 (Quaternary): Shifted downfield due to carbonyl attachment.[1]

Mass Spectrometry (LC-MS)
Method: Electrospray Ionization (ESI) in Positive Mode.[1]

[M+H]⁺: Observed at 178.06 m/z.[1]

Fragmentation Pattern:

161 m/z: Loss of NH₃ (Amide group fragmentation).

133 m/z: Loss of CONH₂ (Cleavage of the carboxamide).

Infrared Spectroscopy (FT-IR)
3400 - 3150 cm⁻¹: Distinct doublets for primary amide (-CONH₂) and primary amine (-NH₂)

stretching vibrations.

1660 - 1690 cm⁻¹: Strong Amide I band (C=O stretch).[1]

1620 cm⁻¹: C=N stretch of the oxazole ring.

Analytical Quality Control (QC) Protocol
To ensure the material is suitable for biological assays (e.g., IC50 determination), follow this

QC checklist.

HPLC Purity:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm).

Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).[1]

Detection: UV at 254 nm (aromatic) and 210 nm (amide).[1]
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Requirement: >98% area under the curve (AUC).[1]

Identity Verification:

Run

H NMR.[2][3][4] Confirm the integral ratio of Aromatic Protons (3H) to Exchangeable
Protons (4H total: 2 amide + 2 amine).

Note: If the integral for exchangeable protons is low, the sample may be wet (proton

exchange with H₂O in DMSO).[1] Dry the sample and re-run.

Residual Solvent:

Check for Methanol or Ethanol (recrystallization solvents) in the NMR (MeOH singlet at

3.17 ppm in DMSO).
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Disclaimer: This guide is for research purposes only. The synthesis and handling of bioactive

molecules should only be performed by qualified personnel in a controlled laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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